2,6-Dichloroquinone-4-chloroimide
Overview
Description
2,6-Dichloroquinone-4-chloroimide, also known as Gibbs Reagent, is used as a reagent for the spectrophotometric determination of phenols and other aromatic compounds . It is also used as a spray reagent for organic compounds and can be used in thin-layer chromatograms . It can be used as an optical sensor for rapid detection of permethrin in treated wood .
Synthesis Analysis
The coupling of 2,6-dichloroquinone-4-chloroimide (DCQ) with tranexamic acid (TA) results in a greenish-brown colored complex which absorbs at λ max = 670 nm . The color intensity of the coupling product changes with time .Scientific Research Applications
Detection of Phenolic Compounds
DCQ is used as a colorimetric indicator to detect phenolic compounds . Upon reaction with phenol itself, 2,6-dichlorophenolindophenol is formed, a chemical that is used as a redox indicator .
Determination of Phenols
DCQ is used as a reagent in the determination of phenols . This application is particularly useful in environmental science and pollution control where monitoring phenol levels is crucial.
Detection of Thiocarbamates
DCQ can be used for the detection of thiocarbamates . Thiocarbamates are a group of compounds that have various applications, including use as pesticides and rubber accelerators.
Analysis of Tranexamic Acid
DCQ has been used in the quantitative analysis of Tranexamic Acid (TA) . Coupling of DCQ with TA results in a greenish-brown colored complex which absorbed at λmax = 670 nm . This colorimetric method has been found to be accurate and precise .
Detection of Antioxidants
DCQ can be used for the detection of antioxidants . Antioxidants are substances that can prevent or slow damage to cells caused by free radicals.
Detection of Primary and Secondary Amines
DCQ can be used for the detection of certain primary and secondary amines . Amines are organic compounds and functional groups that contain a basic nitrogen atom with a lone pair.
Mechanism of Action
Target of Action
The primary target of 2,6-Dichloroquinone-4-chloroimide, also known as the Gibbs reagent, are phenolic compounds . Phenolic compounds are a class of chemical compounds consisting of a hydroxyl group (-OH) bonded directly to an aromatic hydrocarbon group. They play critical roles in plant growth and development, serving as defense mechanisms against pathogens .
Mode of Action
The Gibbs reagent interacts with its targets (phenolic compounds) through a process known as solvolysis, which forms 2,6-dichloro quinone mono imine . This compound then reacts with para-substituted phenol, forming an adduct . The adduct is formed by the attachment of the para position of the phenol with the 2,6-dichloro quinone mono imine .
Biochemical Pathways
The Gibbs reagent primarily affects the biochemical pathways involving phenolic compounds. Upon reaction with phenol itself, 2,6-dichlorophenolindophenol is formed . This chemical is used as a redox indicator, playing a crucial role in various biochemical reactions involving oxidation and reduction .
Result of Action
The result of the action of 2,6-Dichloroquinone-4-chloroimide is the formation of 2,6-dichlorophenolindophenol . This compound is a redox indicator, changing color to indicate the presence of phenolic compounds . This makes it a valuable tool in analytical chemistry for the detection of these compounds .
Action Environment
The action of 2,6-Dichloroquinone-4-chloroimide can be influenced by various environmental factors. For instance, its decomposition rate is directly proportional to pressure . Furthermore, it is soluble in ether and chloroform, slightly soluble in ethanol and dilute alkali, but insoluble in water . These properties can affect its stability, efficacy, and action in different environments.
Safety and Hazards
The safety data sheet for 2,6-Dichloroquinone-4-chloroimide indicates that it is a self-reactive chemical. It can cause skin irritation and serious eye irritation. It is advised to keep away from heat, sparks, open flames, and hot surfaces. It should be stored away from clothing and combustible materials .
properties
IUPAC Name |
2,6-dichloro-4-chloroiminocyclohexa-2,5-dien-1-one |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H2Cl3NO/c7-4-1-3(10-9)2-5(8)6(4)11/h1-2H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YHUMTHWQGWPJOQ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C(=O)C(=CC1=NCl)Cl)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H2Cl3NO |
Source
|
| Record name | 2,6-Dichloroquinone-4-chloroimide | |
| Source | Wikipedia | |
| URL | https://en.wikipedia.org/wiki/2,6-Dichloroquinone-4-chloroimide | |
| Description | Chemical information link to Wikipedia. | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID2059229 |
Source
|
| Record name | 2,5-Cyclohexadien-1-one, 2,6-dichloro-4-(chloroimino)- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID2059229 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
210.4 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Physical Description |
Yellow solid; [Merck Index] Yellow or orange crystalline powder; [Acros Organics MSDS] |
Source
|
| Record name | Gibbs reagent | |
| Source | Haz-Map, Information on Hazardous Chemicals and Occupational Diseases | |
| URL | https://haz-map.com/Agents/15742 | |
| Description | Haz-Map® is an occupational health database designed for health and safety professionals and for consumers seeking information about the adverse effects of workplace exposures to chemical and biological agents. | |
| Explanation | Copyright (c) 2022 Haz-Map(R). All rights reserved. Unless otherwise indicated, all materials from Haz-Map are copyrighted by Haz-Map(R). No part of these materials, either text or image may be used for any purpose other than for personal use. Therefore, reproduction, modification, storage in a retrieval system or retransmission, in any form or by any means, electronic, mechanical or otherwise, for reasons other than personal use, is strictly prohibited without prior written permission. | |
Product Name |
2,6-Dichloroquinone-4-chloroimide | |
CAS RN |
101-38-2 |
Source
|
| Record name | 2,6-Dichloroquinone-4-chloroimide | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=101-38-2 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Gibbs reagent | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000101382 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Gibbs reagent | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=6293 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | 2,5-Cyclohexadien-1-one, 2,6-dichloro-4-(chloroimino)- | |
| Source | EPA Chemicals under the TSCA | |
| URL | https://www.epa.gov/chemicals-under-tsca | |
| Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
| Record name | 2,5-Cyclohexadien-1-one, 2,6-dichloro-4-(chloroimino)- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID2059229 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 2,6-dichloro-4-(chloroimino)cyclohexa-2,5-dienone | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.002.671 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
| Record name | 2,6-DICHLOROQUINONE-4-CHLOROIMIDE | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/Y19A13RZO0 | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
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| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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